molecular formula C14H11N3O3 B8563980 1-benzyl-5-nitro-2H-indazol-3-one CAS No. 2215-59-0

1-benzyl-5-nitro-2H-indazol-3-one

Cat. No.: B8563980
CAS No.: 2215-59-0
M. Wt: 269.25 g/mol
InChI Key: MWUWHJNIEUTQSJ-UHFFFAOYSA-N
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Description

1-benzyl-5-nitro-2H-indazol-3-one is a useful research compound. Its molecular formula is C14H11N3O3 and its molecular weight is 269.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

2215-59-0

Molecular Formula

C14H11N3O3

Molecular Weight

269.25 g/mol

IUPAC Name

1-benzyl-5-nitro-2H-indazol-3-one

InChI

InChI=1S/C14H11N3O3/c18-14-12-8-11(17(19)20)6-7-13(12)16(15-14)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,18)

InChI Key

MWUWHJNIEUTQSJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)[N+](=O)[O-])C(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-5-nitrobenzoic acid (0.5 g) in DMF (9 mL) was added TBTU (1.04 g) followed by N-ethyldiisopropylamine (2.3 mL). After 10 minutes benzylhydrazine.2HCl (0.63 g) was added. The reaction mixture was stirred at ambient temperature for 22 hours and the reaction was poured onto aqueous 1N HCl solution and extracted with EtOAc. The organic layer was washed with brine, dried over sodium sulfate, filtered and evaporated in vacuo. Purification via ISCO combiflash chromatography afforded pure desired 1-benzyl-5-nitro-1,2-dihydro-indazol-3-one (0.26 g) as a yellow solid. MS (ESI−):268.3 ([M−H]−).
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
1.04 g
Type
reactant
Reaction Step One
Name
Quantity
9 mL
Type
solvent
Reaction Step One
Quantity
2.3 mL
Type
reactant
Reaction Step Two
Name
benzylhydrazine.2HCl
Quantity
0.63 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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